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An internal standard (IS) is a well-characterized compound of a known concentration that is
added to a sample prior to its analysis.[1] The core principle is that the internal standard
experiences the same analytical variations as the analytes of interest.[1] By measuring the ratio
of the analyte's response to the internal standard's response, variations introduced during
sample handling, extraction, and mass spectrometric analysis can be effectively normalized.[1]

The primary functions of internal standards in lipidomics are:

o Correction for Sample Loss: During the multi-step processes of lipid extraction and sample
preparation, some sample loss is inevitable. An internal standard, added at the beginning of
the workflow, experiences the same loss, allowing for accurate correction.[1]

» Correction for lonization Variability: Electrospray ionization (ESI), a common ionization
technique in lipidomics, can be susceptible to matrix effects, where other molecules in the
sample can suppress or enhance the ionization of the analyte. An ideal internal standard co-
elutes with the analyte and experiences the same matrix effects, thus normalizing the signal.
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» Improved Accuracy and Precision: By accounting for the aforementioned sources of error,
internal standards significantly improve the accuracy and precision of lipid quantification.[1]

Types of Internal Standards in Lipidomics

The two most prevalent types of internal standards employed in lipidomics are stable isotope-
labeled lipids and odd-chain lipids.[2]

o Stable Isotope-Labeled Lipids: These are considered the "gold standard" in lipidomics. They
are chemically identical to the endogenous lipids of interest but are enriched with heavy
isotopes, such as deuterium (2H or D) or carbon-13 (*3C).[2] This near-identical
physicochemical behavior ensures they closely mimic the extraction and ionization efficiency
of the target lipids.

e 0Odd-Chain and Non-Endogenous Lipids: These are lipids containing fatty acid chains with an
odd number of carbon atoms or other structural modifications not typically found in the
biological system being studied.[2] They offer a cost-effective alternative to stable isotope-
labeled standards and are frequently used, especially in untargeted lipidomics approaches.

Criteria for Selecting an Appropriate Internal
Standard

The careful selection of an internal standard is a critical step in designing a robust quantitative
lipidomics experiment. Key considerations include:

» Structural Similarity: The internal standard should be as structurally similar to the analyte as
possible to ensure comparable extraction efficiency and ionization response.[3]

o Not Naturally Present: The chosen internal standard should be absent or present at very low
levels in the biological sample to avoid interference with the measurement of the
endogenous analyte.[3][4]

» Timing of Addition: The internal standard should be added as early as possible in the sample
preparation workflow, ideally before lipid extraction, to account for variability in all
subsequent steps.[2][4]
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» Purity and Stability: The internal standard must be of high purity and stable throughout the
entire analytical process.[1]

e Co-elution (for LC-MS): In liquid chromatography-mass spectrometry (LC-MS), the internal
standard should ideally co-elute with the analyte to ensure they are subjected to the same

matrix effects at the same time.[1]

Quantitative Data for Commercial Internal Standard
Mixtures

Several commercial mixtures of internal standards are available, simplifying the preparation of
internal standard solutions. The following tables summarize the composition and concentration
of commonly used internal standard mixtures from Avanti Polar Lipids.

Table 1: Avanti EQUISPLASH™ LIPIDOMIX® Quantitative Mass Spec Internal Standard
(Product Number 330731)
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Compound Class Deuterated Lipid Internal Target Concentration
Standard (ng/mL)
Phosphatidylcholine 15:0-18:1(d7)-PC 100
Phosphatidylethanolamine 15:0-18:1(d7)-PE 100
Phosphatidylserine 15:0-18:1(d7)-PS 100
Phosphatidylglycerol 15:0-18:1(d7)-PG 100
Phosphatidylinositol 15:0-18:1(d7)-PI 100
Phosphatidic Acid 15:0-18:1(d7)-PA 100
Lysophosphatidylcholine 18:1(d7)-LPC 100
Lysophosphatidylethanolamine  18:1(d7)-LPE 100
Ceramide d18:1(d7)/18:1-Cer 100
Sphingomyelin d18:1(d7)/18:1-SM 100
Dihydroceramide d18:0(d7)/18:0-DHCer 100
Glucosylceramide d18:1(d7)/18:1-GlcCer 100
Triglyceride 15:0-18:1(d7)-15:0-TG 100

Data sourced from Sigma-Aldrich product information for Avanti Product Number 330731.[5]

Table 2: Avanti SPLASH™ LIPIDOMIX® Quantitative Mass Spec Internal Standard (for Human
Plasma)
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Compound Class

Deuterated Lipid Internal
Standard

Concentration (ug/mL)

Phosphatidylcholine 15:0-18:1(d7)-PC 160
Phosphatidylethanolamine 15:0-18:1(d7)-PE 5
Phosphatidylserine 15:0-18:1(d7)-PS 2
Phosphatidylglycerol 15:0-18:1(d7)-PG 0.5
Phosphatidylinositol 15:0-18:1(d7)-PI 1
Phosphatidic Acid 15:0-18:1(d7)-PA 0.5
Lysophosphatidylcholine 18:1(d7)-LPC 30
Lysophosphatidylethanolamine  18:1(d7)-LPE 2
Ceramide d18:1(d7)/18:1-Cer 5
Sphingomyelin d18:1(d7)/18:1-SM 30
Dihydroceramide d18:0(d7)/18:0-DHCer 1
Glucosylceramide d18:1(d7)/18:1-GlcCer 1
Triglyceride 15:0-18:1(d7)-15:0-TG 200
Cholesterol Ester 18:1(d7)-CE 100

Data sourced from Sigma-Aldrich product information for Avanti Product Number 330707.[6]

Table 3: Avanti Odd-Chained LIPIDOMIX® Quantitative Mass Spec Internal Standard
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Compound Concentration (pg/mL) Molar Concentration (pM)
17:1 Lyso PG (Na Salt) 13 25
17:1 Lyso PA (NH4 Salt) 15 36
17:1 Lyso PI (NH4 Salt) 13 22
17:1 Lyso PS (Na Salt) 13 25
17:1 Lyso PC 575 1125
17:1 Lyso PE 12 25
17:0-17:0 DAG 300 500
17:0-17:0-17:0 TAG 1500 1750
12:0 SM (d18:1/12:0) 650 1000
17:0-14:1 PC 3775 5250
17:0-14:1 PS (NH4 Salt) 180 250
17:0-14:1 PG (NH4 Salt) 90 125
17:0-14:1 PA (NH4 Salt) 15 25
17:0-14:1 PE 120 175
17:0-14:1 Pl (NH4 Salt) 200 250
17:0 Chol Ester 8475 13250

Data sourced from a product information sheet for Avanti Product Number 330711X-1EA.[7]

Experimental Protocols

Detailed and consistent experimental protocols are crucial for generating reliable and
reproducible lipidomics data. The following sections provide representative protocols for
sample preparation and LC-MS analysis.

Lipid Extraction from Plasma (Modified Folch Method)
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This method is a widely used protocol for the extraction of total lipids from biological samples.

[8][°]

Sample Preparation: Thaw frozen plasma samples on ice.

Internal Standard Spiking: To a glass tube, add a known volume of the internal standard
mixture (e.g., 10 pL of Avanti SPLASH LIPIDOMIX®).[10]

Sample Addition: Add a precise volume of the plasma sample (e.g., 10 pL) to the tube
containing the internal standard.[6]

Monophasic Mixture Formation: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample
to a final volume that is 20 times the sample volume. For a 10 pL plasma sample, this would
be 200 uL of the chloroform:methanol mixture.[9] Vortex the mixture vigorously for 15-20
minutes to ensure complete mixing and protein precipitation.[9]

Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (or water) to the monophasic
mixture to induce phase separation.[9] For a 210 pL mixture, add 42 pL of NaCl solution.
Vortex for 2 minutes.[9]

Centrifugation: Centrifuge the sample at a low speed (e.g., 2,000 rpm) for 10 minutes to
separate the aqueous and organic layers.[9]

Lipid Collection: Carefully collect the lower organic layer, which contains the lipids, using a
glass Pasteur pipette and transfer it to a clean tube.[8]

Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for LC-MS analysis,
such as a 1:1 (v/v) mixture of methanol:isopropanol.[1]

Untargeted Lipidomic Profiling by LC-MS/MS

This protocol outlines a general procedure for the analysis of lipid extracts using liquid

chromatography coupled with tandem mass spectrometry.

Chromatographic Separation:
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o Column: Utilize a C18 reversed-phase column suitable for lipid separation.[11]

o Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1%
formic acid.[2]

o Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and
0.1% formic acid.[2]

o Gradient: A typical gradient starts with a low percentage of mobile phase B, which is
gradually increased to elute the more hydrophobic lipids. For example: 0-4 min, 15-30% B;
4-5 min, 30-52% B; 5-22 min, 52-82% B; 22-23 min, 82-95% B; 23-27 min, 95-99% B; hold
at 99% B for 11 min, then re-equilibrate at 15% B.[10]

o Flow Rate: A common flow rate is between 0.3-0.6 mL/min.[2]

o Column Temperature: Maintain the column at a constant temperature (e.g., 55°C) to
ensure reproducible retention times.[2]

Mass Spectrometry Analysis:

o lonization Mode: Employ electrospray ionization (ESI) in both positive and negative ion
modes to detect a broad range of lipid classes.

o Data Acquisition: Acquire data using a data-dependent acquisition (DDA) or data-
independent acquisition (DIA) approach to collect both MS1 and MS/MS spectra for lipid
identification and quantification.

Data Processing and Quantification:

o Peak Picking and Integration: Use specialized software to detect and integrate the
chromatographic peaks for both the endogenous lipids and the internal standards.

o Lipid Identification: Identify lipids by matching the accurate mass, retention time, and
fragmentation pattern (MS/MS spectrum) to lipid databases.

o Quantification: Calculate the concentration of each lipid species by normalizing its peak
area to the peak area of the corresponding internal standard. For absolute quantification, a
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calibration curve is constructed using a series of known concentrations of authentic
standards.[1]

Visualization of Key Concepts and Pathways

Diagrams are essential for visualizing complex experimental workflows and biological signaling
pathways.
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Caption: A typical experimental workflow for lipidomics analysis using internal standards.
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Caption: A decision tree for the selection of an appropriate internal standard.

Sphingolipid Signaling Pathway

Sphingolipids are a class of lipids that play crucial roles in signal transduction and cell

recognition.[12] The metabolism of sphingolipids generates several bioactive molecules,
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including ceramide and sphingosine-1-phosphate (S1P), which have opposing effects on cell
fate.[12]
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Caption: A simplified diagram of the sphingolipid signaling pathway.

Eicosanoid Signaling Pathway

Eicosanoids are signaling molecules derived from the oxidation of 20-carbon fatty acids,
primarily arachidonic acid.[13] They are potent mediators of inflammation and are involved in a
wide range of physiological processes.[13]
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Caption: An overview of the eicosanoid signaling pathway.

© 2026 BenchChem. All rights reserved. 14 /16 Tech Support


https://www.benchchem.com/product/b15557119/docs?utm_src=pdf-body-img#the-foundational-role-of-internal-standards-in-lipidomics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. The organization and consequences of eicosanoid signaling - PMC [pmc.ncbi.nlm.nih.gov]
. journals.asm.org [journals.asm.org]

. Special procedures | Cyberlipid [cyberlipid.gerli.com]

. Bulk Untargeted LC-MS/MS Lipidomics [protocols.io]

1
2
3
4
¢ 5. sigmaaldrich.com [sigmaaldrich.com]
6. sigmaaldrich.com [sigmaaldrich.com]
7. sigmaaldrich.cn [sigmaaldrich.cn]
8. Single Step Lipid Extraction From Food Stuffs [rockedu.rockefeller.edu]
9. m.youtube.com [m.youtube.com]

e 10. Lipidomics SOP | HSC Cores - BookStack [bookstack.cores.utah.edu]
e 11.Icms.cz [lcms.cz]

e 12. cusabio.com [cusabio.com]

e 13. geneglobe.giagen.com [geneglobe.giagen.com]

¢ To cite this document: BenchChem. [The Foundational Role of Internal Standards in
Lipidomics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557119/docs#the-foundational-role-of-internal-
standards-in-lipidomics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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